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Compound of Interest

2,2'3,4,4'5,6,6-
Compound Name:

Octabromodiphenyl ether
CAS No.: 446255-54-5

Cat. No.: B1493883

Get Quote

Executive Summary

BDE-204 is a specific congener of polybrominated diphenyl ethers (PBDES), historically used
as flame retardants.[1][2][3] While less abundant in commercial mixtures than BDE-209
(DecaBDE), BDE-204 is a critical analyte because it accumulates in the environment via the
photolytic and metabolic debromination of highly brominated congeners. Its high molecular
weight and steric bulk present unique challenges in both solubility for toxicological assays and
thermal stability during gas chromatography.

Chemical Identity & Structural Characterization[4][5]
[6]

Nomenclature and Identifiers[7]

o |[UPAC Name: 2,2',3,4,4',5,6,6'-Octabromodiphenyl ether[2][3][4][5]

« Common Name: BDE-204 (PBDE Congener 204)[2]
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o CAS Registry Number: 446255-54-5 (Specific isomer); 32536-52-0 (Generic OctaBDE
mixture)

e Chemical Formula: C12H2BrsO[6][7]

Molecular Weight Calculation

Precise molecular weight is essential for mass spectrometry (MS) calibration, particularly when
using Isotope Dilution Mass Spectrometry (IDMS).

Calculation based on IUPAC Standard Atomic Weights:
e Carbon (C):
Da
e Hydrogen (H):
Da
e Oxygen (O):
Da
e Bromine (Br):
Da

Total Average Molecular Weight:801.38 g/mol [8]

Monoisotopic Mass (for MS selection): Using the dominant isotopes (
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» Note: Due to the 8 bromine atoms, the isotopic envelope is complex. The most abundant
isotopologue typically contains a mix of

and

Structural Topology and Sterics

BDE-204 is characterized by a high degree of ortho-substitution (2,2',6,6").

» Steric Hindrance: The presence of four bromine atoms in the ortho positions (adjacent to the
ether linkage) severely restricts rotation around the ether bond. This creates a high energy
barrier, potentially leading to atropisomerism (stable rotational isomers) under biological
conditions.

e Lipophilicity: The molecule is extremely hydrophobic (Log

), driving rapid partitioning into lipid bilayers and adipose tissue.

Structural Visualization

The following diagram illustrates the specific substitution pattern of BDE-204.
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Caption: Schematic representation of BDE-204 showing the ether linkage and the
2,2',3,4,4'5,6,6' bromination pattern. Red nodes indicate Bromine substitution.

Physicochemical Properties Summary

Property Value Context

High MW limits volatility;

Molecular Weight 801.38 g/mol )

requires short GC columns.
Physical State Solid (White powder) Standard state at 25°C.

] ] High melting point due to

Melting Point ~190-200°C

symmetry and MW.

Practically insoluble; requires
Water Solubility <1 pg/L (Est.) organic solvents

(Nonane/Toluene).

Indicates high bioaccumulation
Log Kow >8.0 )

potential.

Primarily associated with
Vapor Pressure Extremely Low

particulate matter in air.

Analytical Protocol: Determination by GC-HRMS

Analyzing BDE-204 is technically demanding due to its thermal instability. High temperatures in
the GC injector can cause debromination (loss of Br atoms), leading to false identification of
lower congeners (e.g., HeptaBDES).

Method Principle
Isotope Dilution High-Resolution Mass Spectrometry (GC-HRMS) is the gold standard.

¢ Internal Standard:

-labeled BDE-204 (or

-BDE-209 if 204 is unavailable) must be spiked before extraction to correct for losses.
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« lonization: Electron Impact (El) or Electron Capture Negative lonization (ECNI). ECNI is
more sensitive for high-Br congeners but provides less structural information than EI.

Step-by-Step Workflow
Phase 1: Sample Preparation
e Spiking: Add 5 ng of

-BDE-204 surrogate standard to the sample (sediment/tissue).

o Extraction:

o Solids: Soxhlet extraction with Toluene (24 hours). Toluene is preferred over
Hexane/Acetone for Octa- and DecaBDEs due to better solubility.

o Liquids: Liquid-Liquid Extraction (LLE) with Dichloromethane (DCM).
e Cleanup (Critical):

o Acid Silica Gel: Remove lipids. (Caution: Ensure acid strength does not degrade the ether
bond, though PBDESs are generally stable to sulfuric acid).

o Gel Permeation Chromatography (GPC): Essential for removing high-molecular-weight
biomolecules that foul the GC liner.

Phase 2: Instrumental Analysis (GC-HRMS)

e Column Selection: Use a short, thin-film column (e.g., DB-5MS, 15m
0.25mm
0.1um).

o Reasoning: A shorter column reduces residence time, minimizing thermal degradation. A
thin film (0.1pm) allows elution at lower temperatures.

¢ Injection: Programmable Temperature Vaporizer (PTV) or Cool On-Column.
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o Protocol: Inject at 60°C, ramp rapidly to 300°C. Avoid hot splitless injections (>280°C) if
possible to prevent discrimination against high-MW congeners.

e Mass Spectrometry (SIM Mode):
o Monitor molecular ion clusters

and
if using El.
o Monitor bromine isotopes (

79, 81) if using ECNI (highest sensitivity).

Analytical Workflow Diagram
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Caption: Optimized workflow for BDE-204 analysis minimizing thermal degradation.
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Toxicological & Research Context
Relevance in Drug Development & Toxicology

While BDE-204 is not a drug candidate, it acts as a reference toxicant in Endocrine Disruptor
Screening Programs (EDSP).

e Mechanism: BDE-204 mimics thyroid hormones (T3/T4) due to structural similarity
(halogenated diphenyl ether backbone). It competes for binding with transthyretin (TTR) and
thyroid hormone receptors.

e Assay Preparation:

o Solubility Limit: BDE-204 is insoluble in water. Stock solutions must be prepared in DMSO
or Nonane.

o Cell Culture Dosing: When dosing aqueous cell media, the final DMSO concentration must
be kept <0.1% to avoid solvent toxicity. Due to BDE-204's extreme lipophilicity, it may
adhere to plastic well plates; glass-coated plates or pre-saturation protocols are
recommended.

Environmental Fate

BDE-204 is rarely the primary product; it is often a degradation product of BDE-209
(DecaBDE). Photolytic debromination of BDE-209 removes bromine atoms sequentially,
forming OctaBDEs like BDE-204. This makes BDE-204 a marker for "aged" contamination
where DecaBDE has broken down over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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